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Compound of Interest

Compound Name: Lasamide

Cat. No.: B1675832

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasamide, also known by its IUPAC name 2,4-dichloro-5-sulfamoylbenzoic acid, is a key
chemical intermediate primarily utilized in the synthesis of Furosemide (Lasix), a potent diuretic
medication.[1][2][3] Its chemical structure and properties are crucial for its role in
pharmaceutical manufacturing. This document provides a comprehensive overview of the core
physicochemical properties of Lasamide, detailed experimental methodologies for their
determination, and visual representations of key processes.

Chemical Identity and Structure

IUPAC Name: 2,4-dichloro-5-sulfamoylbenzoic acid[4]

Synonyms: Lassamide, 5-(Aminosulfonyl)-2,4-dichlorobenzoic Acid, Dichlorosulfonamide[5]

CAS Number: 2736-23-4

Chemical Formula: C7HsCI2NO4S

Molecular Weight: 270.09 g/mol

Physicochemical Properties
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The physicochemical properties of Lasamide are summarized in the tables below. These
parameters are critical for understanding its behavior in various chemical and biological

systems.

Property Value Source(s)
White to off-white crystalline

Appearance
powder

_ _ 230-234 °C (with

Melting Point i

decomposition)
N ) 503.8 °C at 760 mmHg

Boiling Point )
(Predicted)

Relative Density 1.75 (Predicted)

ble 2: Solubili | Partitioning Cl -

Property Value Source(s)

Water Solubility Insoluble

Slightly soluble in DMSO,

Solvent Solubility heated Methanol; Soluble in
acetone

pKa 2.08 (Predicted)

LogP (Octanol/Water) 1.339

Experimental Protocols for Physicochemical
Property Determination

While specific experimental reports for Lasamide are not publicly detailed, the following are
standard methodologies used for active pharmaceutical ingredients (APIs) to determine the
properties listed above.
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Melting Point Determination

The melting point is determined using a capillary melting point apparatus. A small, dry sample
of Lasamide is packed into a capillary tube and placed in the apparatus. The temperature is
gradually increased, and the range from which the substance first begins to melt to when it is
completely liquid is recorded. For substances that decompose, the temperature at which
decomposition is observed is noted.

Solubility Determination

The equilibrium solubility method is commonly employed. A known excess of Lasamide
powder is added to a specific solvent (e.g., water, DMSO, methanol) in a sealed container. The
mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached. The suspension is then filtered to remove undissolved solid, and
the concentration of Lasamide in the filtrate is quantified using a suitable analytical technique,
such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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